Cas no 202000-99-5 (2-(3-Bromo-5-fluorophenyl)acetic acid)

• Product Name: 2-(3-Bromo-5-fluorophenyl)acetic acid
• CAS No: 202000-99-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD09258961
• CID: 1037409
• PubChem ID: 15365221
• Update Time: 2025-10-18

2-(3-Bromo-5-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-fluorophenyl)acetic acid
• 3-Bromo-5-fluorophenylacetic acid
• PC9278
• 3-bromo-5-fluorophenylacetic acid, AldrichCPR
• SCHEMBL1560270
• CS-0037458
• SY026874
• JWWAJSAOIABGKW-UHFFFAOYSA-N
• MFCD09258961
• 3-Bromo-5-fluorobenzeneacetic acid
• Z1269139128
• AKOS015995516
• DA-08488
• PS-7690
• (3-bromo-5-fluorophenyl)acetic acid
• 3-Bromo-5-fluorophenylaceticacid
• 202000-99-5
• EN300-206763
• AB49786
• AM62263
• DTXSID40572019
• Benzeneacetic acid, 3-bromo-5-fluoro-
• A854174
• 2-(3-Bromo-5-fluoro-phenyl)acetic acid
• 3-Bromo-5-fluorophenyiacetic acid

• MDL： MFCD09258961
• Inchi： 1S/C8H6BrFO2/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H,11,12)
• InChI Key： JWWAJSAOIABGKW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(=O)O)F

Computed Properties

• Exact Mass: 231.95400
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.697
• PSA: 37.30000
• LogP: 2.21530

2-(3-Bromo-5-fluorophenyl)acetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(3-Bromo-5-fluorophenyl)acetic acid

2-(3-Bromo-5-fluorophenyl)acetic acid (CAS No. 202000-99-5): A Comprehensive Overview

2-(3-Bromo-5-fluorophenyl)acetic acid, also known by its CAS registry number 202000-99-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of acetic acid, with a substituted phenyl group containing bromine and fluorine atoms at the 3 and 5 positions, respectively. The presence of these halogen substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in the synthesis of various bioactive compounds.

The synthesis of 2-(3-bromo-5-fluorophenyl)acetic acid typically involves multi-step organic reactions, often starting from bromobenzene or fluorobenzene derivatives. The introduction of the acetic acid moiety is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most promising applications of 2-(3-bromo-5-fluorophenyl)acetic acid lies in its use as an intermediate in drug discovery. The compound's structure is particularly suited for the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, such as EGFR and HER2, which are overexpressed in many malignant tumors.

In addition to its role in pharmaceuticals, 2-(3-bromo-5-fluorophenyl)acetic acid has found applications in agrochemicals. Its ability to modulate plant growth hormones has led to its exploration as a potential herbicide or plant growth regulator. Recent studies have demonstrated that certain analogs of this compound can effectively inhibit the growth of weeds without causing significant harm to crops, offering a sustainable alternative to traditional chemical pesticides.

The electronic properties of 2-(3-bromo-5-fluorophenyl)acetic acid also make it a candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system makes it suitable for applications in OLEDs (organic light-emitting diodes) and other optoelectronic devices. Researchers have investigated its potential as a hole transport material, leveraging its high electron affinity and good thermal stability.

From a toxicological perspective, 2-(3-bromo-5-fluorophenyl)acetic acid has been subjected to extensive safety assessments. Studies indicate that while the compound exhibits moderate acute toxicity, its chronic effects remain under investigation. Regulatory agencies have established guidelines for safe handling and disposal, ensuring minimal environmental impact during industrial processes.

In conclusion, 2-(3-bromo-5-fluorophenyl)acetic acid (CAS No. 202000-99-5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovation in drug discovery, agrochemicals, and materials science. As research advances, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.